Cas no 779-27-1 (7-Hydroxycoumarin-3-carboxylic acid)

7-Hydroxycoumarin-3-carboxylic acid structure
779-27-1 structure
Product Name:7-Hydroxycoumarin-3-carboxylic acid
CAS No:779-27-1
MF:C10H6O5
MW:206.151643276215
MDL:MFCD00017491
CID:564309
PubChem ID:135727263
Update Time:2025-04-19

7-Hydroxycoumarin-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid
    • RARECHEM AL BO 2319
    • UMBELLIFERONE-3-CARBOXYLIC ACID
    • 3-CARBOXY-7-HYDROXYCOUMARIN
    • 7-HYDROXYCOUMARIN-3-CARBOXYLIC ACID, FOR FLUORESCENCE
    • 7-HYDROXYCOUMARIM-3-CARBOXYLIC ACID
    • 7-Hydroxycoumarin-3-carboxylic Acid
    • 7-Hydroxycoumarin-3-carboxylic acid [umbelliferone-3-carboxylic acid]
    • 2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-
    • 2H-1-Benzopyran-3-carboxylic acid,7-hydroxy-2-oxo
    • 7-hydroxy-2-oxo-2H-benzopyran-3-carboxylic acid
    • 7-hydroxy-3-carboxycoumarin
    • 7-hydroxychromone-3-carboxylic acid
    • 7-HYDROXYCOUMARIN-3-CARBOXYLICACID
    • 7-Hydroxy-2-oxochromene-3-carboxylic acid
    • LKLWLDOUZJEHDY-UHFFFAOYSA-N
    • 7-Hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • 2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-
    • 3-carboxyumbelliferone
    • PubChem16456
    • CBMicro_006719
    • Oprea1_130366
    • Oprea1_196511
    • MLS
    • 6-Hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • FT-0621431
    • C10H6O5
    • NSC115545
    • SMR001856304
    • DTXSID20228527
    • MLS003151715
    • 7-Hydroxycoumarin-3-carboxylic acid, suitable for fluorescence, >=98.0% (TLC)
    • SCHEMBL37883
    • BIM-0006588.P001
    • AKOS001775416
    • AMY5156
    • J-100177
    • F1018-0183
    • CHEMBL104261
    • SR-01000461429-1
    • HMS1622I11
    • A865119
    • SR-01000461429
    • NSC 115545
    • CB09022
    • SY055309
    • 1ST164137
    • 779-27-1
    • H1352
    • NSC-115545
    • SMSF0004210
    • 7X-0812
    • MFCD00017491
    • PD167410
    • CS-0010024
    • DTXCID70151018
    • 7-OHCCA
    • DB-075390
    • STL512106
    • 7-Hydroxycoumarin-3-carboxylic acid
    • MDL： MFCD00017491
    • Inchi： 1S/C10H6O5/c11-6-2-1-5-3-7(9(12)13)10(14)15-8(5)4-6/h1-4,11H,(H,12,13)
    • InChI Key： LKLWLDOUZJEHDY-UHFFFAOYSA-N
    • SMILES： O1C(C(C(=O)O)=CC2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 206.02200
  • Monoisotopic Mass: 206.021523
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.639
  • Melting Point: 263°C(lit.)
  • Boiling Point: 474.8 °C at 760 mmHg
  • Flash Point: 474.8 °C at 760 mmHg
  • Solubility: DMF: soluble
  • PSA: 87.74000
  • LogP: 1.19680
  • Solubility: Soluble in ethanol, dimethyl sulfoxide, dimethylformamide

7-Hydroxycoumarin-3-carboxylic acid Security Information

7-Hydroxycoumarin-3-carboxylic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Hydroxycoumarin-3-carboxylic acid Pricemore >>

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